3-(7-methyl-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione

• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 3-(7-methyl-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• InChI: InChI=1S/C14H14N2O3/c1-8-3-2-4-9-10(8)7-16(14(9)19)11-5-6-12(17)15-13(11)18/h2-4,11H,5-7H2,1H3,(H,15,17,18)
• InChI Key: BMOHMMOTIMUSJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CN(C(=O)C2=CC=C1)C3CCC(=O)NC3=O

Description

3-(7-methyl-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.25 g of 2,6-dioxopiperidin-3-ammonium chloride, and 30.1 g of methyl 2-bromomethyl-3-methylbenzoate, and 12.5 g of triethylamine in 100 mL of dimethylformamide is stirred at room temperature for 15 hours. The mixture is then concentrated in vacuo and the residue mixed with methylene chloride and water. The aqueous layer is separated and back-extracted with methylene chloride. The combined methylene chloride solutions are dried over magnesium sulfate and concentrated in vacuo to give 1-oxo-2-(2,6-dioxopiperidin-3-yl)-4-methylisoindoline.